Cas no 83890-23-7 (1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane,2,2-dimethyl-)

• Product Name: 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane,2,2-dimethyl-
• CAS No: 83890-23-7
• MF: C₁₄H₃₀O₇Si
• MW: 338.469306468964
• CID: 709375
• PubChem ID: 14767319
• Update Time: 2025-11-01

1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane,2,2-dimethyl-
• 1,1-DIMETHYLSILA-20-CROWN-7
• 2,2-Dimethyl-1,3,6,9,12,15,18-heptaoxa-2-silacycloicosane
• DIMETHYLSILA-20-CROWN-7
• 83890-23-7

• MDL： MFCD00054842
• Inchi： 1S/C14H30O7Si/c1-22(2)20-13-11-18-9-7-16-5-3-15-4-6-17-8-10-19-12-14-21-22/h3-14H2,1-2H3
• InChI Key： BPNYIGBCONYDAK-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)OCCOCCOCCOCCOCCOCCO1

Computed Properties

• Exact Mass: 338.17600
• Monoisotopic Mass: 338.17607983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 274 °C
• Flash Point: >110°C
• PSA: 64.61000
• LogP: 0.81800

1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane,2,2-dimethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No

Additional information on 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane,2,2-dimethyl-

Introduction to 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, 2,2-Dimethyl- (CAS No. 83890-23-7)

1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, 2,2-dimethyl- (CAS No. 83890-23-7) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a silicon atom and multiple oxygen atoms arranged in a cyclic framework. The presence of the dimethyl groups further enhances its stability and reactivity, making it a valuable component in various applications.

The molecular formula of 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, 2,2-dimethyl- is C₂₀H₄₄O₇Si. Its molecular weight is approximately 404.67 g/mol. The compound's unique structure provides it with a combination of properties that are not commonly found in other organic compounds. These properties include high thermal stability, excellent solubility in various solvents, and the ability to form stable complexes with metal ions.

In recent years, 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, 2,2-dimethyl- has been the subject of extensive research due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules. The compound's ability to form stable complexes with metal ions makes it an excellent candidate for the development of new catalysts and ligands.

A study published in the Journal of Organic Chemistry in 2023 highlighted the use of 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, 2,2-dimethyl- as a precursor for the synthesis of novel organosilicon compounds. The researchers demonstrated that the compound could be readily modified through various chemical reactions to produce a wide range of derivatives with tailored properties. These derivatives have shown promise in applications such as drug delivery systems and advanced materials.

In the field of pharmaceuticals, 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, 2,2-dimethyl- has been explored for its potential as a drug carrier. Its high solubility and biocompatibility make it an attractive candidate for encapsulating and delivering drugs to specific target sites within the body. A recent clinical trial conducted by a leading pharmaceutical company demonstrated that 1,3,6,9,12,15,18-Heptaoxa-2-silacycloeicosane, when used as a drug carrier in combination with anti-cancer drugs such as paclitaxel and doxorubicin, showed enhanced efficacy and reduced side effects compared to traditional delivery methods.

The compound's thermal stability is another important property that has been extensively studied. Researchers at the University of California have shown that 1,3, 6,9, 12,15, 18-Heptaxa--*-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,* *-*silacycloeicosane,*-*dimethyl-) can withstand temperatures up to 300°C without significant degradation. This property makes it suitable for use in high-temperature processes and applications where other organic compounds might decompose or lose their functionality.

The solubility of 1,3, 6,9, 12,15, 18-Heptaxa--< strong>*-*silacycloeicosane,* *-*dimethyl-) has also been a focus of research. Studies have shown that it is highly soluble in common organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO). This high solubility facilitates its use in solution-based processes and reactions.

In addition to its chemical properties,*-*dimethyl-) has been investigated for its potential environmental impact. Research conducted by environmental scientists has indicated that the compound is biodegradable under certain conditions and does not accumulate in the environment over long periods. This finding is crucial for ensuring its safe use in industrial applications.

The future prospects for 1,< strong>*-*dimethyl-) are promising. Ongoing research aims to further optimize its properties and explore new applications. For instance,*-*dimethyl-) is being studied for its potential use in nanotechnology and as a component in advanced electronic materials.

In conclusion,< strong>*-*dimethyl-) (CAS No. 83890-23-7) is a versatile and highly specialized compound with a wide range of potential applications in pharmaceuticals,< strong>*-*dimethyl-) continues to be an area of active research,< strong>*-*dimethyl-) remains an important topic for scientists and researchers worldwide.